Cas no 87769-40-2 (4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-)
87769-40-2 structure
Product Name:4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
CAS No:87769-40-2
MF:C9H14O3
MW:170.205663204193
CID:652487
PubChem ID:13157022
Update Time:2025-04-19
4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl-
- 5-ethyl-2,2,6-trimethyl-1,3-dioxin-4-one
- DTXSID60523028
- 5-Ethyl-2,2,6-trimethyl-2H,4H-1,3-dioxin-4-one
- SCHEMBL7428431
- 87769-40-2
-
- Inchi: 1S/C9H14O3/c1-5-7-6(2)11-9(3,4)12-8(7)10/h5H2,1-4H3
- InChI Key: ZYILMIXAVLPPRF-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(=O)OC1(C)C)CC
Computed Properties
- Exact Mass: 170.094294304g/mol
- Monoisotopic Mass: 170.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 35.5Ų
4H-1,3-Dioxin-4-one, 5-ethyl-2,2,6-trimethyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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